Cas no 2187426-49-7 (2-azabicyclo4.1.0heptan-1-ylmethanol hydrochloride, cis)

• Product Name: 2-azabicyclo4.1.0heptan-1-ylmethanol hydrochloride, cis
• CAS No: 2187426-49-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5037622
• PubChem ID: 132372739
• Update Time: 2025-07-17

2-azabicyclo4.1.0heptan-1-ylmethanol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• [(1S,6R)-2-Azabicyclo[4.1.0]heptan-1-yl]methanol;hydrochloride
• 2-azabicyclo4.1.0heptan-1-ylmethanol hydrochloride, cis

• Inchi： 1S/C7H13NO.ClH/c9-5-7-4-6(7)2-1-3-8-7;/h6,8-9H,1-5H2;1H/t6-,7-;/m1./s1
• InChI Key： WAJIOLZZILUMRN-ZJLYAJKPSA-N
• SMILES： Cl.OC[C@]12C[C@H]1CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Topological Polar Surface Area: 32.299

Additional information on 2-azabicyclo4.1.0heptan-1-ylmethanol hydrochloride, cis

Introduction to 2-Azabicyclo[4.1.0]heptan-1-ylmethanol Hydrochloride, cis (CAS No. 2187426-49-7)

2-Azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis (CAS No. 2187426-49-7) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct bicyclic structure and the presence of a nitrogen atom, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis is defined by its bicyclic framework, which consists of a seven-membered ring fused to a four-membered ring, with a nitrogen atom substituting one of the carbon atoms in the seven-membered ring. The presence of the hydroxyl group and the hydrochloride salt form further contribute to its unique properties and potential biological activities.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to modulate various biological targets effectively. The cis configuration of 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride adds an additional layer of complexity and specificity, making it a valuable candidate for further investigation.

In the context of medicinal chemistry, 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis has been explored for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis exhibited high affinity and selectivity for a specific GPCR subtype, suggesting its potential as a lead compound for developing novel drugs targeting this receptor. The researchers noted that the compound's unique structure allowed it to interact with the receptor in a highly specific manner, which could translate into improved therapeutic outcomes with reduced side effects.

Beyond its potential as a GPCR ligand, 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is an ongoing need for new and effective treatments. A study conducted by researchers at the University of California in 2022 found that this compound demonstrated potent anti-inflammatory activity in both in vitro and in vivo models.

The mechanism by which 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis exerts its anti-inflammatory effects is not yet fully understood but is believed to involve modulation of key inflammatory pathways such as NF-κB and MAPK signaling cascades. These findings suggest that this compound could be further developed into a therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, the chemical synthesis of 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions, making it suitable for large-scale production.

The synthetic method involves several key steps, including ring closure metathesis (RCM) to form the bicyclic core and subsequent functionalization to introduce the hydroxyl group and the nitrogen atom. The use of modern synthetic techniques such as catalytic asymmetric synthesis has also been explored to ensure high enantioselectivity and yield.

The stability and solubility of 2-azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis are important considerations for its practical application in drug development. Studies have shown that this compound exhibits good stability under various conditions and has favorable solubility properties in both aqueous and organic solvents, which are essential for formulation development.

In conclusion, 2-Azabicyclo[4.1.0]heptan-1-ylmethanol hydrochloride, cis (CAS No. 2187426-49-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent targeting GPCRs and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.